Cas no 1234615-86-1 (7-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid)

• Product Name: 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid
• CAS No: 1234615-86-1
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD30738367
• CID: 4564084
• Update Time: 2025-11-01

7-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid
• 7-METHYL-7H-PYRROLO[2,3-D]PYRIMIDINE-6-CARBOXYLIC ACID
• 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid

• MDL： MFCD30738367
• Inchi： 1S/C8H7N3O2/c1-11-6(8(12)13)2-5-3-9-4-10-7(5)11/h2-4H,1H3,(H,12,13)
• InChI Key： GXCQEXDWMSJOIJ-UHFFFAOYSA-N
• SMILES： C1=NC=C2C=C(C(O)=O)N(C)C2=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

Additional information on 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid

Introduction to 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid (CAS No. 1234615-86-1)

7-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid, identified by the chemical compound code CAS No. 1234615-86-1, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyrimidine class, a structural motif renowned for its broad biological activity and utility in drug development. The presence of a carboxylic acid functional group at the 6-position and a methyl substituent at the 7-position imparts unique chemical properties that make it a valuable scaffold for synthetic modifications and biological evaluations.

The structural framework of 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid combines the nitrogen-rich environment of the pyrrolopyrimidine core with the reactivity of the carboxylic acid moiety. This combination has been exploited in various synthetic strategies to develop derivatives with enhanced pharmacological profiles. Recent advancements in medicinal chemistry have highlighted the potential of this scaffold in addressing diverse therapeutic targets, particularly in oncology and anti-inflammatory applications.

In recent years, 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid has been studied as a precursor for the synthesis of novel bioactive molecules. The pyrrolopyrimidine core is a privileged structure in drug discovery, frequently incorporated into molecules targeting enzymes such as kinases and other protein-protein interaction interfaces. The carboxylic acid group provides a versatile handle for further functionalization, enabling the attachment of pharmacophores or linking to other therapeutic agents through amide or ester bonds.

One of the most compelling aspects of 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid is its role in the development of small-molecule inhibitors. For instance, derivatives of this compound have shown promise in inhibiting specific kinases implicated in cancer progression. The methyl group at position 7 influences electronic distribution and steric interactions, which can be fine-tuned to optimize binding affinity and selectivity. Such modifications are critical for achieving high efficacy while minimizing off-target effects.

The carboxylic acid functionality at the 6-position further enhances synthetic flexibility. It can be converted into various derivatives, including esters, amides, and anhydrides, each with distinct biological activities. For example, esters derived from this compound have been explored as prodrugs to improve solubility and bioavailability in drug formulations. Additionally, amide linkages have been utilized to create peptidomimetics, expanding the structural diversity of potential therapeutic agents.

Recent studies have also demonstrated the utility of 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid in designing molecules with anti-inflammatory properties. The pyrrolopyrimidine scaffold has been shown to modulate inflammatory pathways by interacting with key regulatory proteins. By leveraging structural analogs derived from this core, researchers have identified compounds that exhibit potent anti-inflammatory effects without significant immunosuppressive side effects.

The synthesis of 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid itself presents an interesting challenge due to its complex heterocyclic system. However, modern synthetic methodologies have made significant strides in facilitating access to this scaffold. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled efficient construction of the pyrrolopyrimidine ring system. Additionally, enzymatic approaches have been explored to introduce functional groups with high selectivity and mild reaction conditions.

In conclusion,7-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid (CAS No. 1234615-86-1) represents a promising scaffold for drug discovery with diverse applications in oncology and anti-inflammatory therapy. Its unique structural features and synthetic versatility make it an attractive candidate for further exploration by medicinal chemists and biologists alike. As research continues to uncover new biological targets and synthetic strategies,this compound is poised to play an increasingly important role in the development of next-generation therapeutics.